Cas no 72074-09-0 (2-Methyloctadec-2-enoic acid)

• Product Name: 2-Methyloctadec-2-enoic acid
• CAS No: 72074-09-0
• MF: C₁₉H₃₆O₂
• MW: 296.487946510315
• CID: 530995
• Update Time: 2023-08-03

2-Methyloctadec-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• Octadecenoic acid, methyl-
• 2-methyloctadec-2-enoic acid
• 2-methyl-octadecenoic acid
• 2-Methyloctadec-2-enoic acid

• Inchi： 1S/C19H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(2)19(20)21/h17H,3-16H2,1-2H3,(H,20,21)
• InChI Key： TXQVZEVUMHJHJK-UHFFFAOYSA-N
• SMILES： OC(C(C)=CCCCCCCCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 269
• Topological Polar Surface Area: 37.3